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Executive Summary

8-Chloroisoquinolin-1(2H)-one (CAS: 1368031-04-2) is a critical heterocyclic building block
employed primarily in the development of PARP inhibitors, kinase inhibitors, and GPCR
modulators. Its structural significance lies in the 8-position chlorine atom, which provides steric
bulk and electronic modulation distinct from the more common 5-, 6-, or 7-substituted isomers.
This substitution pattern often improves metabolic stability by blocking the P450-mediated
oxidation sites on the benzenoid ring while influencing the hydrogen-bond donor capability of
the lactam moiety.

This guide analyzes the commercial supply landscape, details the critical quality attributes
(CQAs) necessary for pharmaceutical applications, and provides a validated synthetic workflow
for in-house generation when commercial stock is unavailable.

Technical Specifications & Chemical Identity

The compound exists in a tautomeric equilibrium between the lactam (isoquinolin-1(2H)-one)
and lactim (1-hydroxyisoquinoline) forms. In the solid state and in polar solvents (DMSO,
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Methanol), the lactam form predominates, which is critical for binding interactions in active sites
requiring a hydrogen bond donor at N-2 and an acceptor at C-1.

Parameter Specification

IUPAC Name 8-Chloroisoquinolin-1(2H)-one

8-Chloro-1-hydroxyisoquinoline; 8-Chloro-1(2H)-
Common Synonyms

isoquinolone
CAS Number 1368031-04-2
Molecular Formula CoHeCINO
Molecular Weight 179.60 g/mol
Appearance Off-white to pale yellow solid

Soluble in DMSO, DMF; sparingly soluble in

Solubility . ]
DCM:; insoluble in water

pKa (Calculated) ~9.5 (Lactam NH)

Supply Chain Landscape

The commercial availability of 8-Chloroisoquinolin-1(2H)-one is categorized as Tier 2 (Limited
Stock). Unlike the un-substituted or 5-chloro analogs, the 8-chloro isomer requires specific
regioselective synthesis, limiting the number of suppliers holding bulk inventory.

Supplier Classification

o Primary Stockholders (Immediate Dispatch): Companies that list specific batch data or real-
time stock.

e Custom Synthesis/Lead Time (2-4 Weeks): Suppliers that list the compound but synthesize
on demand.

Key Commercial Suppliers

Note: Supplier status changes rapidly. Always verify current stock.
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. . Typical Pack
Supplier Catalog Ref Purity Spec . Role
Size
Primary Source
Fluorochem 10-F612206 >98% 100mg - 10g
(UK/EU)
Primary Source
BLD Pharm BD00788056 >95% 19 - 25¢
(Global/CN)
CymitQuimica 10-F612206 >98% Various Distributor (EU)
Often lists 5-
o ) ) chloro isomer;
MilliporeSigma Inquire N/A N/A )
verify CAS
carefully.

Procurement Decision Logic

The following decision tree aids in selecting the correct sourcing strategy based on project
phase and purity requirements.

Direct Purchase

In Stock

Discovery (mg scale) Check Fluorochem/BLD QC: Isomer Check (NMR)

Custom Synthesis Req.

Development (g-kg scale)

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree for 8-Chloroisoquinolin-1(2H)-one, emphasizing the
critical QC step for isomer verification.

Quality Assurance: Critical Impurity Profiling

When sourcing this compound, "Purity >95%" is insufficient without specific isomer
confirmation. The synthetic routes used by suppliers often yield regioisomers that are difficult to
separate by standard flash chromatography.
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Key Impurities

e 5-Chloroisoquinolin-1(2H)-one: The most common regioisomer impurity. Arises if the starting
material (chlorobenzoyl chloride or chloroisoquinoline) was not isomerically pure.

o Detection: *H NMR.[1][2][3][4] The coupling constants of the aromatic protons differ. The 8-
chloro isomer shows a characteristic downfield shift for H-7 due to the deshielding effect of

the chlorine and carbonyl proximity.
e 1-Chloroisoquinoline: An intermediate in the synthesis (see Section 5).[1]
o Detection: LC-MS. Distinct mass spectrum fragmentation and retention time.
e 8-Chloroisoquinoline N-oxide: Precursor impurity.

o Detection: Polar impurity on TLC/HPLC.

Recommended QC Protocol

¢ Identity: *H NMR (DMSO-de) is mandatory to confirm the 8-position substitution pattern.
e Purity: HPLC (C18 column, Acetonitrile/Water + 0.1% Formic Acid gradient).

e Residual Solvents: GC-HS if used for GMP tox studies (watch for residual POCls
byproducts).

Experimental Protocol: Synthesis & Purification

If commercial supply is unavailable or lead times are prohibitive, the following protocol provides
a robust synthetic route. This method utilizes the Rearrangement of Isoquinoline N-oxides,
which is generally more reliable for the 8-chloro isomer than cyclization from benzoic acids due

to the availability of 8-chloroisoquinoline.

Synthetic Pathway[1][7]
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8-Chloroisoquinoline

(CAS: 342899-36-7)

Step 1: N-Oxidation
(m-CPBA, DCM, 0°C)

:

8-Chloroisoquinoline N-oxide

Step 2: Chlorination/Rearrangement

(POCI3, Reflux)

1,8-Dichloroisoquinoline

Step 3: Acid Hydrolysis
(HCI, AcOH, Reflux)

8-Chloroisoquinolin-1(2H)-one
(Target)

Click to download full resolution via product page

Figure 2: Step-wise synthetic workflow for the conversion of 8-chloroisoquinoline to the target
lactam.

Detailed Methodology

Step 1: Preparation of 8-Chloroisoquinoline N-oxide

¢ Dissolve 8-Chloroisoquinoline (1.0 eq) in Dichloromethane (DCM) (10 mL/g).
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e Cool to 0°C. Add m-CPBA (1.2 eq, 70-75%) portion-wise over 30 minutes.

e Warm to room temperature (RT) and stir for 12 hours. Monitor by TLC (DCM:MeOH 95:5) —
N-oxide is significantly more polar.

e Workup: Wash with sat. NaHCOs (3x) to remove m-chlorobenzoic acid. Dry organic layer
over Naz2SO0a, filter, and concentrate.[5][1][3]

e Checkpoint: Solid should be used directly; purification is usually unnecessary if washing is
thorough.

Step 2: Conversion to 1,8-Dichloroisoquinoline

Suspend the N-oxide (1.0 eq) in POCIs (5-10 volumes). Caution: Exothermic.
e Heat to reflux (105°C) for 2—4 hours. The solid will dissolve, and the solution will darken.
o Workup: Cool to RT. Remove excess POCIs under reduced pressure.[1]

e Pour residue onto crushed ice/water with vigorous stirring. Neutralize with NH4OH or
Na2COs.

o Extract with Ethyl Acetate.[1][6] Dry and concentrate.

 Purification: Flash chromatography (Hexane/EtOAc) is recommended here to remove any 4-
chloro regioisomers formed (though rare with 8-substituents).

Step 3: Hydrolysis to 8-Chloroisoquinolin-1(2H)-one

Dissolve 1,8-Dichloroisoquinoline in Glacial Acetic Acid (10 volumes).

Add 6M HCI (5 volumes).

Reflux for 612 hours. Monitor by LC-MS (conversion of -Cl to -OH/(=0)).

Workup: Concentrate to remove bulk AcOH. Dilute with water.

Adjust pH to ~7 with NaHCOs. The product usually precipitates.
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« Filter the solid, wash with water and cold ether.
» Recrystallization: Ethanol or MeOH/Water is suitable for final polishing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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